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Compound of Interest

Compound Name:
Hexaethylene glycol dimethyl

ether

Cat. No.: B085791 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the core principles of hexaethylene glycol
dimethyl ether, also known as hexaglyme. It is intended to be a valuable resource for

professionals in research, science, and drug development, offering detailed information on its

properties, synthesis, and applications.

Physicochemical Properties
Hexaethylene glycol dimethyl ether is a high-boiling, aprotic, and polar solvent belonging to

the glyme family. Its unique properties, such as its ability to solvate cations, make it a valuable

compound in various chemical and pharmaceutical applications.
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Property Value

CAS Number 1072-40-8

Molecular Formula C₁₄H₃₀O₇

Molecular Weight 310.38 g/mol [1][2]

Appearance Liquid

Density 1.02 g/cm³[1]

Boiling Point 359 °C at 760 mmHg

Flash Point 136.5 °C

Vapor Pressure 5.08E-05 mmHg at 25°C

Refractive Index 1.433

LogP 0.36220

Synthesis of Hexaethylene Glycol Dimethyl Ether
The most common and straightforward method for synthesizing hexaethylene glycol dimethyl
ether is the Williamson ether synthesis. This reaction involves the deprotonation of

hexaethylene glycol to form the corresponding dialkoxide, which then undergoes a nucleophilic

substitution reaction with a methyl halide.

Experimental Protocol: Williamson Ether Synthesis
Materials:

Hexaethylene glycol

Sodium hydride (NaH) or other suitable base

Methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄)

Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

Drying agent (e.g., anhydrous magnesium sulfate)
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Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a reflux condenser connected to a nitrogen or argon inlet is

charged with a suspension of sodium hydride (2.2 equivalents) in anhydrous THF.

Deprotonation: A solution of hexaethylene glycol (1 equivalent) in anhydrous THF is added

dropwise to the stirred suspension of sodium hydride at 0 °C. The reaction mixture is then

allowed to warm to room temperature and stirred for an additional 1-2 hours, or until the

evolution of hydrogen gas ceases, indicating the complete formation of the dialkoxide.

Methylation: The reaction mixture is cooled back to 0 °C, and methyl iodide (2.5 equivalents)

is added dropwise via the dropping funnel. After the addition is complete, the mixture is

stirred at room temperature overnight.

Workup: The reaction is carefully quenched by the slow addition of water. The organic layer

is separated, and the aqueous layer is extracted with diethyl ether or dichloromethane. The

combined organic layers are washed with brine, dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by fractional distillation under high vacuum to yield

pure hexaethylene glycol dimethyl ether.

Hexaethylene Glycol + 2 NaH Hexaethylene Glycol DialkoxideDeprotonation in THF

Hexaethylene Glycol Dimethyl Ether

SN2 Reaction

2 CH₃I
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A diagram illustrating the Williamson ether synthesis of hexaethylene glycol dimethyl ether.

Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b085791?utm_src=pdf-body
https://www.benchchem.com/product/b085791?utm_src=pdf-body-img
https://www.benchchem.com/product/b085791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structural confirmation of hexaethylene glycol dimethyl ether is typically achieved

through various spectroscopic techniques.

Spectroscopic Data Key Features

Mass Spectrometry (EI)

The electron ionization mass spectrum shows

characteristic fragmentation patterns for

poly(ethylene glycol) dimethyl ethers, with major

ions observed at m/z 59, 103, 147, etc.,

corresponding to [CH₃(OCH₂CH₂)n]⁺ fragments.

[3]

¹H NMR

The proton NMR spectrum is expected to show

a singlet for the terminal methyl protons and a

complex multiplet for the ethylene glycol

protons.

¹³C NMR

The carbon NMR spectrum will display distinct

signals for the methyl carbons and the ethylene

glycol carbons.

Infrared (IR)
The IR spectrum will be characterized by strong

C-O-C stretching vibrations typical of ethers.

Applications in Research and Drug Development
Hexaethylene glycol dimethyl ether and other higher glymes are gaining attention in the

pharmaceutical industry due to their favorable properties.

PROTAC Linker
One of the most significant applications of hexaethylene glycol dimethyl ether in modern

drug development is its use as a linker in Proteolysis Targeting Chimeras (PROTACs).[4]

PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target

protein, leading to its ubiquitination and subsequent degradation by the proteasome.[4] The

polyethylene glycol chain of hexaglyme provides the necessary length and flexibility for the

linker to span the distance between the E3 ligase and the target protein, facilitating the

formation of a productive ternary complex.[4]
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A conceptual workflow of a PROTAC utilizing a hexaglyme linker.

Solvent and Excipient
Glymes are recognized for their excellent solvent properties, being able to dissolve a wide

range of compounds.[5] Higher glymes, like hexaethylene glycol dimethyl ether, have low

volatility and are considered more environmentally benign than many common organic

solvents.[5] In pharmaceutical formulations, related compounds like diethylene glycol

monoethyl ether have been used as penetration enhancers, surfactants, and solubilizers.[6]

While specific data for hexaethylene glycol dimethyl ether as a pharmaceutical excipient is

limited, its properties suggest potential for similar applications, particularly in topical and

parenteral formulations where solubility enhancement of poorly soluble active pharmaceutical

ingredients (APIs) is required.

Safety and Handling
While higher glymes are generally considered to have lower toxicity than their shorter-chain

counterparts, proper handling and safety precautions are essential.[7]

General Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Avoid inhalation of vapors and contact with skin and eyes.[8]
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[8]

Keep containers tightly closed when not in use.[8]

Store in a cool, dry place away from heat and sources of ignition.[8]

Toxicity:

Lower molecular weight glymes have been shown to have reproductive and developmental

toxicity.[9][10]

While higher glymes are generally less toxic, comprehensive toxicological data for

hexaethylene glycol dimethyl ether is not readily available, and it should be handled with

care.[7]

The European Union regulates products containing some lower glymes with warnings about

potential harm to fertility or the unborn child.[10]

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.

Key Properties Primary Applications

Hexaethylene Glycol
Dimethyl Ether

Aprotic Polar High Boiling Point Cation Solvation PROTAC Linker Specialty Solvent Potential Pharmaceutical Excipient
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A summary of the key properties and applications of hexaethylene glycol dimethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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